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Introduction
L-galactose, the enantiomer of the more common D-galactose, is a rare monosaccharide that

has garnered significant scientific interest due to its pivotal role as a key intermediate in the

biosynthesis of L-ascorbic acid (Vitamin C) in plants. Unlike D-galactose, which was first

isolated and studied by Louis Pasteur in 1856, the history of L-galactose is not marked by a

singular discovery event but is rather intricately woven into the elucidation of the Vitamin C

biosynthetic pathway in the late 20th century.[1] Its discovery and subsequent research have

been primarily driven by the quest to understand how plants, the main dietary source of this

essential vitamin for humans, produce it.[2] Beyond its role in terrestrial plants, L-galactose
has also been identified in certain marine organisms, highlighting its unique niche in the

biosphere.[3] This guide provides an in-depth technical overview of the discovery, history,

biochemical properties, and key experimental methodologies related to L-galactose.

The D-Mannose/L-Galactose Pathway: The Primary
Route to Vitamin C in Plants
The most significant chapter in the history of L-galactose is its identification as a crucial

intermediate in the primary pathway for L-ascorbic acid synthesis in plants, often referred to as

the Smirnoff-Wheeler pathway.[4] This pathway, elucidated through a combination of

biochemical and genetic studies, begins with D-mannose-1-phosphate and proceeds through a
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series of enzymatic conversions to yield L-ascorbic acid.[5] The key steps involving L-
galactose are outlined below.

The pathway begins with the conversion of GDP-D-mannose to GDP-L-galactose, a reaction

catalyzed by GDP-D-mannose 3',5'-epimerase (GME). The subsequent steps lead to the

formation of L-galactose, which is then oxidized to L-galactono-1,4-lactone, the immediate

precursor to L-ascorbic acid. The final step is catalyzed by L-galactono-1,4-lactone

dehydrogenase. The identification of the gene encoding L-galactose guanyltransferase (VTC2)

was a crucial step in completing the puzzle of this vital pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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